Cas no 1804677-97-1 (4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1804677-97-1
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4829968
• Update Time: 2025-05-19

4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-5(15)2-1-13-6(3(12)4(2)14)16-7(9,10)11/h1H,(H,13,14)
• InChI Key： KJESBYYPOUWWHY-UHFFFAOYSA-N
• SMILES： IC1C(C(C(=O)Cl)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Overview of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804677-97-1)

The compound 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804677-97-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and halogenated heterocycles in modern medicinal chemistry.

One of the key reasons for the growing interest in 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride is its role in the development of targeted therapies. The presence of both iodine and trifluoromethoxy groups enhances its reactivity, allowing for precise modifications in molecular design. This aligns with current trends in personalized medicine, where researchers seek compounds that can be tailored to specific biological targets. Additionally, its carbonyl chloride functionality provides a versatile handle for further derivatization, making it a cornerstone in synthetic chemistry.

In the context of agrochemical innovation, this compound has shown promise as a building block for crop protection agents. The trifluoromethoxy moiety is known to improve the metabolic stability and bioavailability of agrochemicals, addressing the need for more efficient and environmentally friendly solutions. As sustainability becomes a focal point in agriculture, compounds like 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride are increasingly explored for their potential to reduce pesticide usage while maintaining efficacy.

The synthesis and characterization of 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceuticals. The compound's CAS No. 1804677-97-1 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory compliance.

From a commercial perspective, the demand for halogenated pyridine derivatives like this one is on the rise, driven by their utility in material science and electronic applications. The iodo and trifluoromethoxy groups contribute to unique electronic properties, making the compound a candidate for use in organic semiconductors and photovoltaic materials. This versatility underscores its importance in both traditional and emerging industries.

In summary, 4-Hydroxy-3-iodo-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1804677-97-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile position it as a valuable asset in scientific research and industrial development. As the search for innovative chemical solutions intensifies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.